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4-(Trimethylsilyl)furan-2-boronic

acid

Cat. No.: B8003807

Get Quote

Part 1: The Strategic Value Proposition
In the landscape of heterocyclic chemistry, furan rings are ubiquitous but notoriously difficult to

functionalize selectively at the

-positions (C3/C4) due to the high reactivity of the

-positions (C2/C5).

Silylated furan boronic acids represent a "privileged intermediate" class that solves two

fundamental problems:

Regiocontrol (The Synthetic Driver): The silyl group acts as a robust blocking agent or a

directing group, forcing subsequent functionalization (like borylation) to specific ring positions

that are otherwise inaccessible.

Bioisosterism (The Biological Driver): The retention of the silyl group in the final

pharmacophore offers a "Silicon Switch"—increasing lipophilicity and metabolic stability at

positions prone to oxidative ring opening (a common toxicity liability for furans).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8003807#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8003807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Dual-Handle" Advantage
These molecules possess two orthogonal reactive handles:

The Boronic Acid (

): Ready for Suzuki-Miyaura cross-coupling to build complexity.[1]

The Silyl Group (

): Can serve as a permanent lipophilic bioisostere, a temporary blocking group, or a handle
for Hiyama coupling/ipso-substitution.

Part 2: Synthesis & Regiocontrol Logic
The primary utility of silylated furan boronic acids is the ability to program the substitution

pattern of the furan ring. Below is the decision logic for accessing different isomers.

The Regioselectivity Matrix
Target Isomer Precursor Strategy Mechanism

2,5-Disubstituted

2-Silylfuran

Lithiation

Borate Quench

-Lithiation is

thermodynamically favored at

C5.

2,3-Disubstituted

3-Bromofuran

Silylation

Borylation

Requires "Dance" reactions or

specific halogen-metal

exchange.

3,4-Disubstituted
2,5-Bis(silyl)furan

3-Borylation

Silyl groups block

-positions, forcing reaction to

-positions.

Visualization: The Divergent Synthesis Workflow
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Furan Core Step 1: C2-Silylation
(Blocking Group)

n-BuLi, TMSCl
Step 2: Lithiationn-BuLi (Directs to C5)

3-Boryl-2-Silylfuran
(Via Halogen Dance)

LDA (Kinetic Control)
or Halogen Dance

Step 3: Borylation
(B(OMe)3 / H3O+)

5-Silyl-2-Furanboronic Acid
(Standard Scaffold)

Click to download full resolution via product page

Caption: Divergent synthesis pathways. The silyl group at C2 dictates the regioselectivity of the

subsequent borylation, enabling access to distinct chemical spaces.

Part 3: Experimental Protocols
Protocol A: Synthesis of 5-(Trimethylsilyl)-2-
furanboronic Acid
A robust method for generating the primary building block for "Silicon Switch" libraries.

Reagents:

2-(Trimethylsilyl)furan (1.0 equiv)

-Butyllithium (1.2 equiv, 2.5 M in hexanes)

Triisopropyl borate (1.5 equiv)

Anhydrous THF

2N HCl

Step-by-Step Methodology:

Inert Setup: Flame-dry a 250 mL round-bottom flask and flush with Argon. Add 2-

(trimethylsilyl)furan (10 mmol) and anhydrous THF (50 mL).

Cryogenic Lithiation: Cool the solution to -78 °C (dry ice/acetone bath).

Deprotonation: Add
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-BuLi dropwise over 20 minutes. Critical: Maintain temperature below -70 °C to prevent silyl
migration or ring opening. Stir for 1 hour at -78 °C.

Borylation: Add triisopropyl borate dropwise. The solution may become viscous. Stir for 30

mins at -78 °C, then allow to warm to room temperature (RT) over 2 hours.

Hydrolysis: Quench the reaction with 2N HCl (20 mL) and stir vigorously for 30 minutes to

hydrolyze the boronate ester to the free acid.

Workup: Extract with diethyl ether (

mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from hexane/ether or use directly if purity >95% (check via

H NMR).

Validation Check:

H NMR should show the disappearance of the C5 proton and the retention of the TMS
singlet (

ppm).

B NMR typically shows a broad singlet around 29-30 ppm.

Part 4: Medicinal Chemistry Applications[2][3][4][5]
[6][7]
The "Silicon Switch" in Lead Optimization
Replacing a carbon-based alkyl group (e.g., tert-butyl) with a silyl group (e.g., trimethylsilyl)

often improves the ADME profile of a drug candidate.
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Property
Carbon Analog (t-
Bu)

Silicon Analog
(TMS)

Impact on Drug
Design

Bond Length C-C: 1.54 Å C-Si: 1.87 Å
Alters binding pocket

fit; Si is larger.

Lipophilicity High Higher (+0.5 LogP)

Improves membrane

permeability/BBB

crossing.

Metabolism Prone to oxidation More stable (often)
"Metabolic Blocking"

of the furan ring.

Case Study Application: In the development of furan-based kinase inhibitors, the metabolic

liability is the oxidation of the furan ring to a toxic cis-2-butene-1,4-dial. Placing a bulky TMS

group at the C5 position (via the boronic acid intermediate described above) sterically hinders

the oxidative enzymes (CYP450s), significantly extending the half-life of the scaffold.

Orthogonal Cross-Coupling (Library Generation)
Silylated furan boronic acids allow for the rapid generation of libraries via Suzuki-Miyaura

Coupling.

Reaction: 5-TMS-2-furanboronic acid + Aryl Halide (

)

5-TMS-2-Aryl-Furan.

Post-Coupling Utility: The retained TMS group can be:

Left as is (Bioisostere).

Converted to a Halogen (Ipso-substitution with

or

).

Coupled again (Hiyama coupling) to create non-symmetric 2,5-diaryl furans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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